![molecular formula C16H17N3O3S B2823780 4-ethoxy-3-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)benzenesulfonamide CAS No. 2034549-04-5](/img/structure/B2823780.png)
4-ethoxy-3-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)benzenesulfonamide
Description
4-ethoxy-3-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPPTB and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In
Scientific Research Applications
- Pyrazolo[1,5-a]pyrimidines (PPs) have been identified as strategic compounds for optical applications. Their simpler and greener synthetic methodology compared to other fluorophores makes them attractive. PPs exhibit tunable photophysical properties, with electron-donating groups (EDGs) at position 7 on the fused ring enhancing absorption and emission behaviors. These properties make PPs suitable for fluorescent imaging, bioimaging, and chemosensing .
- The compound’s purine analog nature suggests potential applications in biochemical research. Purine analogs often serve as antimetabolites, affecting purine-related processes. Investigating the effects of this compound on purine metabolism could yield valuable insights .
- PPs bearing simple aryl groups (e.g., 4-Py, 2,4-Cl₂Ph, Ph, and 4-MeOPh) exhibit good solid-state emission intensities. By proper structural selection, solid-state emitters can be designed using these compounds. Their properties and stability are comparable to commercial probes like coumarin-153 and rhodamine 6G .
- PPs demonstrate excellent photobleaching performance. After continuous excitation, their fluorescence intensities decrease significantly, making them suitable for long-term imaging applications .
- The heteroatoms (B, N, O, or S) in pyrazolo[1,5-a]pyrimidines allow them to act as potential chelating agents for metal ions. This property could find applications in analytical chemistry and coordination chemistry .
- Theoretical studies based on density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations reveal insights into the compound’s electronic structure. Understanding the interaction between EDGs and the fused ring helps explain its optical properties .
Fluorescent Probes and Imaging Agents
Biochemical Research
Solid-State Emitters
Photobleaching Performance
Chelating Agents for Ions
Electronic Structure Studies
properties
IUPAC Name |
4-ethoxy-3-methyl-N-pyrazolo[1,5-a]pyridin-5-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3S/c1-3-22-16-5-4-15(10-12(16)2)23(20,21)18-13-7-9-19-14(11-13)6-8-17-19/h4-11,18H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGWUKKFJLYHPOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=CC=NN3C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethoxy-3-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)benzenesulfonamide | |
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